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Compound of Interest

Compound Name: PF-06726304
Cat. No.: B15584835
Get Quote

This technical support center provides guidance for researchers, scientists, and drug
development professionals encountering solubility challenges with PF-06726304, a potent and
selective EZH2 inhibitor. The following troubleshooting guides and frequently asked questions
(FAQs) address common issues to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What are the recommended solvents for dissolving PF-067263047

Al: PF-06726304 is readily soluble in common organic solvents. For initial stock solutions,
Dimethyl Sulfoxide (DMSO) and ethanol are recommended.[1] It is crucial to use fresh,
anhydrous DMSO as it is hygroscopic, and absorbed moisture can negatively impact the
solubility of the compound.[2][3]

Q2: | am observing precipitation of PF-06726304 when diluting my DMSO stock solution into
an aqueous buffer for my in vitro assay. What should | do?
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A2: This is a common issue known as "solvent-shifting" where the compound is soluble in the
initial organic solvent but precipitates when introduced to an aqueous environment. Here are
some troubleshooting steps:

e Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous buffer
is kept low, typically <0.5%, to maintain compound solubility without affecting cell viability.[3]

e Gentle Mixing: Add the DMSO stock solution to the aqueous buffer slowly while gently
vortexing or stirring to facilitate mixing and prevent localized high concentrations that can
lead to precipitation.

e Sonication/Heating: If precipitation persists, gentle warming of the solution or brief sonication
can help redissolve the compound.[2] However, be cautious with temperature-sensitive
assays.

o Use of Pluronic F-68: For cell-based assays, incorporating a non-ionic surfactant like
Pluronic F-68 at a low concentration (e.g., 0.01-0.1%) in the final assay medium can help
maintain the solubility of hydrophobic compounds.

Q3: My PF-06726304 appears to have come out of solution in my stock vial stored at -20°C. Is
it still usable?

A3: Yes, the compound is likely still usable. It is common for compounds to precipitate out of
concentrated stock solutions upon freezing. To redissolve the compound, bring the vial to room
temperature and vortex thoroughly. Gentle warming in a water bath (e.g., 37°C) can also be
used to ensure the compound is fully back in solution before use. Always visually inspect the
solution to ensure no particulates are present before making dilutions.

Q4: | need to prepare PF-06726304 for in vivo animal studies. What formulation should | use?

A4: Direct injection of a DMSO stock solution is not recommended for in vivo studies due to
potential toxicity. PF-06726304 has poor aqueous solubility, necessitating a formulation with co-
solvents or other excipients. Several formulations have been successfully used to administer
PF-06726304 in vivo.[2] The choice of formulation may depend on the route of administration
and the required dose. Below are some established protocols.
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Solubility Data

The following tables summarize the solubility of PF-06726304 in various solvents and
formulation vehicles.

Table 1: Solubility in Standard Solvents

Maximum Maximum

Solvent Concentration Concentration Reference
(mM) (mg/mL)

DMSO >100 >50.64 [1]

Ethanol 100 50.64 [1]

Water Insoluble Insoluble [3]

Note: The acetate salt of PF-06726304 has a molecular weight of 506.38 g/mol [1], while the
free base has a molecular weight of 446.33 g/mol [2][3]. Calculations should be adjusted
accordingly.

Table 2: Formulations for In Vivo Use

Formulation Components Achieved Solubility Reference

10% DMSO, 40% PEG300,

] > 1 mg/mL (2.24 mM) [2]

5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE-

) ) =1 mg/mL (2.24 mM) [2]
B-CD in Saline)
10% DMSO, 90% Corn OIl =1 mg/mL (2.24 mM) [2]

Homogeneous suspension at >

CMC-Na [3]

5 mg/mL

Experimental Protocols & Workflows
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Protocol 1: Co-Solvent Formulation for In Vivo
Administration

This protocol utilizes a co-solvent system to achieve a clear solution of PF-06726304 suitable
for parenteral administration.

Materials:

PF-06726304

DMSO (anhydrous)

PEG300

Tween-80

Saline (0.9% NacCl)
Procedure:

e Prepare a stock solution of PF-06726304 in DMSO (e.g., 10 mg/mL).

In a sterile tube, add the required volume of the DMSO stock solution.

Add PEG300 to the tube and mix thoroughly until the solution is clear.

Add Tween-80 and mix until the solution is homogeneous.

Finally, add the saline to the desired final volume and mix well.
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Step 1: Prepare DMSO Stock

1. Prepare 10 mg/mL
PF-06726304 in DMSO

10% of final volume

Step 2: Add

Co-solvents

and

2. Add 40% PEG300
mix

3. Add 5%
and

Tween-80
mix

Step 3: Fina
Y

| Formulation

and

4. Add 45% Saline
mix

Final Solution
(=1 mg/mL)

Click to download full resolution via product page

Caption: Workflow for preparing a co-solvent-based in vivo formulation of PF-06726304.

Protocol 2: Cyclodextrin-Based Formulation for In Vivo

Administration

This protocol uses a cyclodextrin to enhance the agueous solubility of PF-06726304.

Materials:
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PF-06726304

DMSO (anhydrous)

SBE-B-CD (Sulfobutyl ether beta-cyclodextrin)

Saline (0.9% NacCl)

Procedure:

Prepare a 20% (w/v) solution of SBE-3-CD in saline.

solution is obtained.

Prepare a stock solution of PF-06726304 in DMSO (e.g., 10 mg/mL).
In a sterile tube, add the required volume of the 20% SBE--CD in saline solution.

Add the DMSO stock solution to the SBE-3-CD solution and mix thoroughly until a clear

Step 1: Prepare Components

in Saline

1. Prepare 20% SBE-B-CD 2. Prepare 10 mg/mL
PF-06726304 in DMSO

0% of final volume

StegZ: Formulation

3. Add DMSO stock to
SBE-B-CD solution and mix

Step 3: Final Product

Final Solution

(=1 mg/mL)

10% of final volume
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Click to download full resolution via product page

Caption: Workflow for preparing a cyclodextrin-based in vivo formulation of PF-06726304.

PF-06726304 Signaling Pathway

PF-06726304 is an inhibitor of EZH2 (Enhancer of zeste homolog 2), a histone
methyltransferase.[1][2][4] EZH2 is the catalytic subunit of the Polycomb Repressive Complex
2 (PRC2), which primarily catalyzes the trimethylation of histone H3 at lysine 27 (H3K27me3).
[5] This epigenetic modification leads to transcriptional repression of target genes, many of
which are tumor suppressors. By inhibiting EZH2, PF-06726304 prevents H3K27 trimethylation,
leading to the reactivation of tumor suppressor gene expression and subsequent inhibition of
cancer cell proliferation.[5]

PE-06726304 Inhibition EZH2 (PRC2) Catalyzes Leads to Tumor Suppregsor Promotes Can_cer (;ell
Gene Repression Proliferation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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